1-(2-fluoro-4-iodophenyl)-2,5-dimethyl-1H-pyrrole

• IUPAC Name: 1-(2-fluoro-4-iodophenyl)-2,5-dimethylpyrrole
• InChI: InChI=1S/C12H11FIN/c1-8-3-4-9(2)15(8)12-6-5-10(14)7-11(12)13/h3-7H,1-2H3
• InChI Key: WGVPUAKFQLQUKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C2=C(C=C(C=C2)I)F)C
• Molecular Formula: C12H11FIN
• DSSTOX Substance ID: DTXSID60571908
• Molecular Weight: 315.12 g/mol
• CAS RN: 217314-30-2

Description

1-(2-Fluoro-4-iodophenyl)-2,5-dimethyl-1H-pyrrole (FIP) is an important chemical compound that has various applications in scientific research. It is a fluorinated pyrrole derivative that is commonly used as a ligand in transition metal-catalyzed reactions. FIP has been studied extensively in the past few decades due to its unique reactivity and its wide range of applications. It has been used in the synthesis of various organic compounds and in the study of biochemical and physiological processes.

Scientific Research Applications

Chemical Synthesis and Modification

• Ullman Methoxylation in Pyrrole Derivatives : Research on Ullman methoxylation involving 1-(2-fluoro-4-iodophenyl)-2,5-dimethyl-1H-pyrrole has demonstrated its potential in preparing various substituted anilines. This method can be crucial for synthesizing complex organic compounds (Ragan et al., 2003).

Advanced Material Development

• Electrochromic Properties : A study on polymers derived from pyrrole derivatives, including those similar to this compound, highlighted their significant electrochromic properties. These materials could be essential in developing new types of electronic displays or smart windows (Arslan et al., 2007).

Molecular Nanotechnology

• Tetrathiafulvalene Derivatives : Research in the field of molecular nanotechnology has explored the use of pyrrole derivatives, including structures similar to this compound, in creating redox-responsive compounds. These compounds could be crucial in constructing advanced nanomaterials and molecular electronics (Neumann & Jeppesen, 2023).

Luminescent Polymers

• Highly Luminescent Polymers : The synthesis of highly luminescent polymers incorporating pyrrole derivatives has been investigated. These polymers, related to this compound, exhibit strong fluorescence and could be used in optoelectronics or as bio-imaging agents (Zhang & Tieke, 2008).

Thermochemical Properties

• Calorimetric Studies : Research on the thermochemical properties of pyrrole derivatives, including this compound, has provided valuable data regarding their enthalpies of formation and sublimation. Such data is essential in understanding the stability and reactivity of these compounds (Santos & Silva, 2010).

Mechanism of Action

Target of Action

The primary target of 1-(2-fluoro-4-iodophenyl)-2,5-dimethyl-1H-pyrrole is the Dual specificity mitogen-activated protein kinase kinase 1 (MEK1) . MEK1 is a key component of the MAPK/ERK pathway, which regulates cell growth and differentiation .

Mode of Action

This inhibition could disrupt the MAPK/ERK signaling pathway, leading to changes in cell proliferation and survival .

Biochemical Pathways

The MAPK/ERK pathway, which MEK1 is a part of, is a critical biochemical pathway affected by this compound . This pathway is involved in transmitting signals from receptors on the cell surface to the DNA in the nucleus, controlling cellular activities such as growth, proliferation, differentiation, migration, and apoptosis .

Result of Action

The inhibition of MEK1 by this compound could lead to a decrease in cell proliferation and an increase in programmed cell death or apoptosis . This could potentially be beneficial in the treatment of diseases characterized by uncontrolled cell growth, such as cancer .

Synthesis routes and methods I

Procedure details

A 500 mL round bottom flask was charged with 2-fluoro-4-iodoaniline (53.3 g, 220 mmol), toluene (250 mL), TsOH·H2O (0.43 g, 2.3 mmol, 1 mol %), and acetonylacetone (30.8 g, 270 mmol, 1.2 eq). The solution was warmed to reflux under Dean-Stark conditions for 1 h, at which point GC/MS and TLC analysis indicate complete conversion to the pyrrole. The solution is cooled to room temperature, washed with aqueous NaHCO3, dried over MgSO4, filtered, and concentrated to provide a dark brown oil which crystallized upon standing (crude yield=72.8 g, 103% of theory). This material was homogeneous by HPLC and 1H nmr, and was suitable for use in the next reaction. An analytical sample was prepared by dissolving in 210 mL of hot hexanes, cooling, then concentrating to 50% of the original volume. Cooling in an ice bath with rapid stirring provided 35.5 g (49% recovery) of a brown, granular solid (m.p. 68-70° C.). 1H NMR (CDCl3): d 7.43 (t, J=27 Hz, 2H), 7.13 (t, J=20 Hz, 1H), 5.94 (s, 2H), 2.02 (s, 6H); 13C NMR (CDCl3) d 158.3 (d, J=254 Hz), 131.6, 128.9, 127.8 (d, J=3 Hz), 122.0, 120.3 (d, J=23 Hz), 106.4, 12.4; MS (El): m/z 268 (100).

Synthesis routes and methods II

Procedure details

A solution of 2-fluoro-4-iodoaniline (25.3 g, 107 mmol), acetonylacetone (14.9 g, 131 mmol) and para-toluenesulfonic acid (203 mg, 1 mmol) in dry toluene was heated under reflux for 1 h with a Dean-Stark tap. After cooling to room temperature the mixture was poured into sodium hydrogen carbonate (saturated). The organic layer was separated, washed with brine, dried over sodium sulfate, filtered and then boiled with charcoal. Filtering to remove the charcoal followed by evaporation afforded the title compound (33.2 g, 98%) as a light brown solid. MS: m/e=315.1 (M++H).